3-fluoro-4-methoxy-N-(((1R,3S,5r,7r)-2-methoxyadamantan-2-yl)methyl)benzamide

• IUPAC Name: 3-fluoro-4-methoxy-N-[(2-methoxy-2-adamantyl)methyl]benzamide
• InChI: InChI=1S/C20H26FNO3/c1-24-18-4-3-14(10-17(18)21)19(23)22-11-20(25-2)15-6-12-5-13(8-15)9-16(20)7-12/h3-4,10,12-13,15-16H,5-9,11H2,1-2H3,(H,22,23)
• InChI Key: KMSBBZVTWSQYLM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NCC2(C3CC4CC(C3)CC2C4)OC)F
• Molecular Formula: C20H26FNO3
• Molecular Weight: 347.4 g/mol

Description

3-fluoro-4-methoxy-N-(((1R,3S,5r,7r)-2-methoxyadamantan-2-yl)methyl)benzamide is a synthetic compound that belongs to the class of N-((adamantan-2-yl)methyl) benzamides. This compound has gained significant attention from researchers due to its potential as a therapeutic agent for various diseases.

Scientific Research Applications

• Neurological Applications :

  • A study by Kepe et al. (2006) explored the use of a molecular imaging probe similar in structure to the compound for quantifying serotonin 1A (5-HT(1A)) receptor densities in Alzheimer's disease patients. This approach holds promise for advancing our understanding of neurological disorders and their treatment (Kepe et al., 2006).

• Oncological Applications :

  • Tu et al. (2007) synthesized and evaluated fluorine-containing benzamide analogs as ligands for PET imaging of the sigma-2 receptor status of solid tumors. These analogs, including fluorinated benzamides, have shown promise in cancer diagnostics (Tu et al., 2007).

• Pharmacological Applications :

  • The work by Wu et al. (2017) on the synthesis of fluorinated heterocycles via rhodium-catalyzed C-H activation demonstrates the utility of fluorinated benzamides in developing new pharmaceutical compounds (Wu et al., 2017).
  • Saito et al. (1999) investigated synthetic benzamide derivatives, including MS-27-275, which showed marked antitumor activity against human tumors. This highlights the potential of benzamide derivatives in cancer therapy (Saito et al., 1999).

• Chemical Synthesis :

  • Anderson et al. (1988) provided insights into the synthesis of derivatives of aminoadamantane, including 3-fluoro-1-(N-adamantyl) benzamide, which could be relevant for creating new compounds with similar structures (Anderson et al., 1988).

• Radiopharmaceutical Applications :

  • Mertens et al. (1994) explored radioiodinated ligands for serotonin-5HT2-receptors, including compounds structurally similar to the queried benzamide. These studies contribute to the development of novel tracers for emission tomography (Mertens et al., 1994).

• Molecular Imaging :

  • Lang et al. (1999) synthesized fluorinated derivatives of WAY 100635 for PET imaging, demonstrating the relevance of fluorinated benzamides in molecular imaging, particularly in assessing serotonin levels (Lang et al., 1999).